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Compound of Interest

Compound Name: 2,2-Diiodopropane

Cat. No.: B106524

This guide provides critical safety and logistical information for the handling and disposal of
2,2-Diiodopropane, tailored for research, scientific, and drug development professionals. The

following procedures are designed to ensure the safe use of this chemical in a laboratory
setting.

Chemical Identifier:
e Name: 2,2-Diiodopropane
e CAS Number: 630-13-7

e Molecular Formula: CsHel2

Hazard Identification and GHS Classification

2,2-Diiodopropane is classified as a hazardous chemical. The primary hazards are
summarized below.[1]
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Hazard Class Category Hazard Statement
Flammable liquids 4 H227: Combustible liquid
Acute toxicity, oral 4 H302: Harmful if swallowed

H312: Harmful in contact with

Acute toxicity, dermal 4 ]

skin
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation
Acute toxicity, inhalation 4 H332: Harmful if inhaled

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2,2-
Diiodopropane. The following table outlines the recommended PPE.
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Body Part

Protection

Specification

Eyes/Face

Safety Goggles or Face Shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[2]

Skin

Chemical-resistant Gloves

Impervious gloves are
recommended. Butyl rubber or
other materials providing
optimal protection should be
used.[3]

Protective Clothing

Wear appropriate protective
clothing to prevent skin
exposure, such as a lab coat
or coveralls.[2] Flame-
retardant antistatic protective

clothing is advisable.

Respiratory

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[2]
[4] This should be used in
areas with inadequate

ventilation.

Operational Plan: Handling 2,2-Diiodopropane

Follow these step-by-step procedures to ensure the safe handling of 2,2-Diiodopropane in the

laboratory.

1. Engineering Controls and Preparation:
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Ensure adequate ventilation in the work area. Use of a chemical fume hood is strongly
recommended.

Verify that an eyewash station and safety shower are in close proximity to the workstation
and are in good working order.[2][4][5]

Remove all sources of ignition from the handling area, including open flames, hot surfaces,
and spark-producing equipment.[2][6]

Have absorbent, non-combustible material (e.g., sand, vermiculite) readily available for spill
containment.

. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

Ensure gloves are intact and of the appropriate material.

. Chemical Handling:

Ground and bond containers when transferring the material to prevent static discharge.[2]

Use only non-sparking tools.[2]

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of vapor or mist.[7]

Keep the container tightly closed when not in use.[2]

. Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling.[5]

Remove and wash contaminated clothing before reuse.[2]

Store 2,2-Diiodopropane in a cool, dry, well-ventilated area away from incompatible
substances such as strong oxidizing agents and strong bases.[2]
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e Protect from light.[2]

Disposal Plan: 2,2-Diiodopropane and Contaminated
Materials

Proper disposal is crucial to prevent environmental contamination and ensure safety.
1. Waste Collection:

o Collect waste 2,2-Diiodopropane and any contaminated materials (e.g., absorbent pads,
gloves, disposable lab coats) in a designated, properly labeled, and sealed waste container.

¢ Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste disposal guidelines.

2. Spill Management:
 In the event of a spill, evacuate non-essential personnel from the area.

» Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
silica gel, acid binder).[2][5]

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[2]

o Ventilate the area and wash the spill site after material pickup is complete.
3. Final Disposal:
o Dispose of the hazardous waste through a licensed and approved waste disposal contractor.

» Follow all local, state, and federal regulations for hazardous waste disposal. Do not let this
chemical enter the environment.[2]

Quantitative Data

The following table summarizes key quantitative safety and physical data for 2,2-
Diiodopropane.
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Property Value

Molecular Weight 295.89 g/mol [1]
Appearance Light yellow liquid[6]
Odor Odorless|6]

Melting Point -90 °C /-130 °F[6]
Boiling Point 90 °C/ 194 °F[6]
Flash Point 42 °C/107.6 °F[6]
Density 1.703 g/cm3 at 25 °C

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling and disposal of

2,2-Diiodopropane.
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1. Preparation
- Verify Ventilation
- Check Safety Equipment
- Remove Ignition Sources

'

2. Don PPE
- Safety Goggles
- Chemical Gloves
- Lab Coat

l

3. Chemical Handling
- Use Fume Hood
- Ground Containers
- Use Non-Sparking Tools

4. Post-Handling
- Wash Hands
- Store Properly

5a. Contain Spill
- Use Absorbent Material

e

5. Waste Collection
- Designated Container

6. Final Disposal

- Approved Vendor
- Follow Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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